4-chloro-N-[4-(6-methyl-1H-benzimidazol-2-yl)phenyl]benzenesulfonamide

• Molecular Formula: C20H16ClN3O2S
• Molecular Weight: 397.9 g/mol
• IUPAC Name: 4-chloro-N-[4-(6-methyl-1H-benzimidazol-2-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C20H16ClN3O2S/c1-13-2-11-18-19(12-13)23-20(22-18)14-3-7-16(8-4-14)24-27(25,26)17-9-5-15(21)6-10-17/h2-12,24H,1H3,(H,22,23)
• InChI Key: XDXFKLSILRXSNG-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)N=C(N2)C3=CC=C(C=C3)NS(=O)(=O)C4=CC=C(C=C4)Cl

Description

4-chloro-N-[4-(6-methyl-1H-benzimidazol-2-yl)phenyl]benzenesulfonamide is a chemical compound that belongs to the class of sulfonamides. It is commonly known as "Sulbactam" and is used as an antibiotic drug. The chemical structure of Sulbactam is shown below:

Mechanism of Action

Sulbactam works by inhibiting the activity of beta-lactamase enzymes produced by bacteria. Beta-lactamase enzymes are responsible for breaking down beta-lactam antibiotics such as penicillin and cephalosporins, making them ineffective against bacteria. Sulbactam binds to the active site of beta-lactamase enzymes and prevents them from breaking down beta-lactam antibiotics, thus increasing their effectiveness against bacteria.
Biochemical and Physiological Effects:
Sulbactam has been shown to have low toxicity and is well-tolerated by patients. It has been reported to cause mild side effects such as nausea, vomiting, and diarrhea in some patients. Sulbactam is rapidly absorbed by the body and is excreted primarily in the urine.

Advantages and Limitations for Lab Experiments

Sulbactam is widely used in microbiology laboratories for the study of antibiotic resistance in bacteria. It is a valuable tool for the identification of beta-lactamase-producing bacteria and for the evaluation of the effectiveness of antibiotics against resistant bacteria. However, Sulbactam has limitations in terms of its effectiveness against certain types of bacteria and its potential for the development of resistance.

Future Directions

Future research on Sulbactam could focus on the development of new derivatives with enhanced antibacterial activity and reduced toxicity. Studies could also investigate the potential use of Sulbactam in the treatment of infections caused by emerging multidrug-resistant bacteria. Additionally, research could explore the use of Sulbactam in combination with other antibiotics to improve their effectiveness against resistant bacteria.

Synthesis Methods

The synthesis of Sulbactam involves the reaction of 6-methyl-1H-benzimidazole-2-thiol with 4-chloro-3-nitrobenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction yields 4-chloro-N-[4-(6-methyl-1H-benzimidazol-2-yl)phenyl]benzenesulfonamide as the final product.

Scientific Research Applications

Sulbactam has been extensively studied for its antibacterial activity against various gram-positive and gram-negative bacteria. It is commonly used in combination with other antibiotics such as ampicillin and cefoperazone to increase their effectiveness against resistant bacteria. Sulbactam has also been studied for its potential use in the treatment of infections caused by multidrug-resistant bacteria.